Cas no 72358-72-6 (4-Fluorophenyl methanesulfonate)

• Product Name: 4-Fluorophenyl methanesulfonate
• CAS No: 72358-72-6
• Molecular Formula: C₆H₅OF^.CH₄O₃S
• Molecular Weight: 208.20736
• CID: 1758628
• PubChem ID: 10012729

4-Fluorophenyl methanesulfonate Properties

Names and Identifiers

• Phenol, 4-fluoro-, methanesulfonate
• methanesulfonic acid 4-fluorophenyl ester
• (4-fluorophenyl) methanesulfonate
• BS-29436
• SCHEMBL3736307
• CS-0455235
• 4-fluorophenyl methanesulfonate
• XCA35872
• 72358-72-6
• MFCD16036342

• InChIKey： KERGNBBIBYFCRB-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7FO3S/c1-12(9,10)11-7-4-2-6(8)3-5-7/h2-5H,1H3
• SMILES： CS(=O)(=O)OC1=CC=C(C=C1)F

Computed Properties

• Exact Mass: 208.02057
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.00999342g/mol
• Heavy Atom Count: 12
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds